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Welcome to the technical support center for organometallic chemistry. This guide is designed
for researchers, scientists, and drug development professionals who work with highly reactive
organometallic reagents. The success of your synthesis often hinges on the rigorous exclusion
of atmospheric moisture and oxygen.[1] This resource provides in-depth, field-proven answers
and protocols to help you troubleshoot and prevent moisture contamination, ensuring the
integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQSs)
Q1: Why are organometallic reagents (e.g., Grignard, organolithiums)
S0 acutely sensitive to moisture?

Al: The extreme sensitivity stems from the high polarity and carbanionic character of the
carbon-metal bond. Organometallic compounds, particularly those of the main-group metals
like lithium and magnesium, are exceptionally strong bases and nucleophiles.[2][3] Water, while
often considered a neutral solvent, is a protic reagent with a pKa of ~14-15.7.[4] The
organometallic reagent will readily and irreversibly react with even trace amounts of water in a
simple acid-base reaction.[5][6] This reaction protonates the carbanion to form a hydrocarbon,
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consuming your active reagent and generating metal hydroxides, which ultimately leads to

reduced yields or complete reaction failure.[4][7]

Causality: The thermodynamic driving force for this reaction is immense. You are trading a
very strong base (the organometallic) for a much weaker one (hydroxide ion), a process that
is highly favorable.[4] For this reason, all components of the reaction—glassware, solvents,
reagents, and the inert atmosphere—must be scrupulously anhydrous.[8][9]

Q2: What are the primary sources of moisture in a typical lab setup?

A2: Moisture can be introduced from several seemingly benign sources:

Atmosphere: Ambient air is a major source of moisture. Any breach in your inert atmosphere
setup will introduce water.

Glassware: Glass surfaces are hydrophilic and adsorb a thin film of water from the
atmosphere, even when they appear dry to the naked eye.[9]

Solvents: Many organic solvents are hygroscopic and will absorb moisture from the air if not
stored and handled correctly.[10] Even "anhydrous” grade solvents from commercial
suppliers can have unacceptable water content for highly sensitive reactions and should be
freshly dried.[11]

Reagents: Solid reagents can adsorb moisture onto their surface. Liquid reagents may
contain dissolved water.

Inert Gas Lines: Leaks in tubing, joints, or septa can allow atmospheric moisture to diffuse
into your inert gas stream.[12] Plastic tubing is particularly permeable to moisture compared
to copper or stainless steel.[12]

Q3: My reaction isn't working. What are the tell-tale signs of moisture
contamination?

A3: The signs can range from subtle to catastrophic:

Reaction Failure to Initiate: This is common with Grignard reactions. If the magnesium
turnings don't activate or the characteristic exothermic reaction doesn't begin, moisture is a
primary suspect.[13][14]
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e Low or No Yield: The most common symptom. Your organometallic reagent is being
consumed by water instead of reacting with your substrate.[15]

o Formation of Byproducts: You may isolate the protonated version of your organometallic
reagent (e.g., benzene from phenyllithium) or see insoluble metal hydroxide precipitates.[7]

e Visual Cues: In a Grignard reaction, a cloudy or precipitated solution can sometimes indicate
the formation of magnesium hydroxides.[13] For solvent stills using sodium/benzophenone,
the loss of the characteristic deep blue/purple color of the ketyl radical indicates the still is
"wet."[16]

Troubleshooting Guide
Q: My Grignard reaction is not initiating. What steps should | take?

A: This is a classic problem. Follow this troubleshooting workflow to diagnose the issue. The
primary cause is almost always an issue with moisture or the passivation of the magnesium
surface.

digraph "Grignard_Troubleshooting" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node
[shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, margin="0.2,0.1"]; edge
[fontname="Helvetica", fontsize=9];

}

Troubleshooting a failed Grignard reaction.

o Causality Insight: Magnesium metal is typically coated with a passivating layer of magnesium
oxide (MgO), which prevents it from reacting with the organic halide.[14] Chemical activators
like iodine or 1,2-dibromoethane etch this layer away, exposing fresh magnesium surfaces.
[13] Mechanical activation (crushing the turnings) achieves the same goal.

Q: My reaction yield is consistently low, and | suspect my solvent.
How can | choose the best drying method?

A: Solvent purity is paramount. The choice of drying agent depends on the solvent and the
required level of dryness. Distillation from reactive agents is often the gold standard, while
storage over activated desiccants is a safer and more convenient alternative for many
applications.[11][17]
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e Key Principle: A good drying agent should have a high capacity (binds a lot of water), high
efficiency (leaves very low residual water), be fast-acting, and be chemically inert to the
solvent and reagents.[10][18]

Data Presentation: Comparison of Common Solvent Drying Methods

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.scribd.com/document/192482878/Drying-Agents
https://www.sigmaaldrich.com/SG/en/life-science/content-not-available
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

. Residual H20 Comments &
Solvent Drying Method .
(ppm) Cautions
Provides a visual
o indicator (deep blue).
Distill from . .
THF <10 [16] Caution: Reactive
Na/Benzophenone ]
metals are a fire
hazard.
Pass through Excellent for rapid,
activated Alumina ~3 non-distillative drying.
column [11]
Safe and effective, but
Store over 3A o
) requires time.[9][11]
Molecular Sieves ~4

(72h)

Ensure sieves are

properly activated.

Dichloromethane

Distill from CaH:z

Traditional and
effective. CaHz reacts

with acidic protons.

Pass through

Provides exceptionally

activated Silica <5 dry solvent without
column distillation.[11]
o Common method for
Distill from .
Toluene ~34 aromatic
Na/Benzophenone
hydrocarbons.[11]
Store over 3A Very efficient and safe
Molecular Sieves <5 method for toluene.

(24h)

[11]

Pass through

Highly effective for

Acetonitrile activated Alumina ~4 this hygroscopic
column solvent.[17]
Store over 3A _
) Good, safe alternative
Molecular Sieves ~7

(24h)

to distillation.[17]
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Data synthesized from Williams, D. B. G.; Lawton, M. J. Org. Chem. 2010, 75 (24), 8351-8354.
[11][17]

Core Techniques & Protocols
Protocol 1: Rigorous Glassware Preparation via Flame-Drying

This protocol ensures the removal of adsorbed surface water from glassware immediately

before use. It is performed on a Schlenk line.[19][20]

Assemble: Assemble all necessary glassware (e.g., Schlenk flask, condenser) with lightly
greased joints.

Evacuate: Connect the assembled apparatus to the Schlenk line manifold and open the
vacuum tap. Evacuate to high vacuum (<1 Torr).

Heat: Using a powerful heat gun or a soft flame from a Bunsen burner, gently heat the entire
surface of the glassware under vacuum. CAUTION: Do not heat volumetric markings or
plastic components. Heat evenly to avoid thermal shock. You may see condensation appear
and then disappear as water is driven off.

Cool & Purge: Allow the glassware to cool completely to room temperature while still under
vacuum.

Backfill: Close the vacuum tap and slowly open the inert gas (Argon or Nitrogen) tap to fill
the apparatus with a positive pressure of inert gas.

Cycle: Repeat the evacuate-backfill cycle at least three times to ensure all atmospheric
gases are removed.[19] Your glassware is now ready for use.

digraph "Schlenk_Line_Setup" { graph [rankdir="LR", splines=true, nodesep=0.5]; node
[shape=box, style="roundedfilled", fonthame="Helvetica", fontsize=10, margin="0.2,0.1"]; edge
[fontname="Helvetica", fontsize=9];

}

Workflow for setting up an air-sensitive reaction on a Schlenk line.

Protocol 2: Handling Solids in a Glovebox
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A glovebox provides the ultimate inert environment for manipulating highly air- and moisture-
sensitive solids.[21][22] The key is proper transfer of materials into the box via the
antechamber.

o Preparation: Place all necessary items (oven-dried glassware, spatulas, weighing boats,
reagent containers) into the antechamber.[23] Do not place volatile solvents in the
antechamber unless your glovebox is specifically equipped to handle them.

e Purge Cycles: Close the outer antechamber door securely. Evacuate the antechamber to a
vacuum and hold for an appropriate time (e.g., 5-10 minutes for a small antechamber).[21]

o Refill: Slowly refill the antechamber with the glovebox's inert gas.

o Repeat: Perform this "evacuate-refill" cycle a minimum of three times to remove atmospheric
contaminants.[21][23] For larger items or large antechambers, more cycles or longer vacuum
periods are recommended.

o Transfer: Once the final cycle is complete and the antechamber is at positive pressure, open
the inner antechamber door and move your items into the main glovebox chamber.

e Manipulation: You can now weigh and transfer your air-sensitive solid into your reaction flask
inside the glovebox.

o EXxiting: Seal your flask containing the reagent before placing it back into the antechamber to
be removed. It is not necessary to perform purge cycles when removing items from the box.
[23]

digraph "Glovebox_Workflow" { graph [rankdir="TB", splines=true, nodesep=0.4]; node
[shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, margin="0.2,0.1"]; edge
[fontname="Helvetica", fontsize=9];

}

Logical workflow for using a glovebox antechamber.

References

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/The_Schlenk_Line_Survival_Guide_(Borys)/01%3A_Guides/1.13%3A_Gloveboxes
https://www.jove.com/v/10317/glovebox-operating-procedure-and-use-of-impurity-sensors
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/The_Schlenk_Line_Survival_Guide_(Borys)/01%3A_Guides/1.13%3A_Gloveboxes
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/The_Schlenk_Line_Survival_Guide_(Borys)/01%3A_Guides/1.13%3A_Gloveboxes
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Williams, D. B. G.; Lawton, M. Drying of Organic Solvents: Quantitative Evaluation of the
Efficiency of Several Desiccants. The Journal of Organic Chemistry. [Link]

Filo. How does water affect Grignard reagents?. Filo. [Link]

Williams, D. B. G.; Lawton, M. Drying of Organic Solvents: Quantitative Evaluation of the
Efficiency of Several Desiccants. UCLA Chemistry. [Link]

The Purification of Inert Gases and Solvents. Thieme. [Link]
Borys, A. 13: Gloveboxes. Chemistry LibreTexts. [Link]
Air-free technique. Wikipedia. [Link]

Sandford, G. Tips and Tricks for the Lab: Air-Sensitive Techniques (3). ChemistryViews.
[Link]

Ashenhurst, J. Why Grignard Reagents React With Water. Master Organic Chemistry. [Link]
Wipf, P. Techniques for Handling Air-Sensitive Compounds. University of Pittsburgh. [Link]
Powers, T. M. Glovebox-Operating Procedure and Use of Impurity Sensors. JOVE. [Link]

Tomar Chemistry. why grignard reagent is prepared under anhydrous conditions?. YouTube.
[Link]

Borys, A. P. An lllustrated Guide to Schlenk Line Techniques. Organometallics. [Link]
Grignard reagent. Wikipedia. [Link]

Why is it necessary to avoid even traces of moisture during the use of Grignard reagent?.
Shaalaa.com. [Link]

Drying Agents. Scribd. [Link]
Schlenk line. Wikipedia. [Link]

Nichols, L. 3.2: Drying Agents. Chemistry LibreTexts. [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://pubs.acs.org/doi/10.1021/jo101517j
https://www.filo.com/answers-science/chemistry/how-does-water-affect-grignard-reagents
https://www.chem.ucla.edu/~yves/Technical/Dry_Solvents.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-111583
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_How_to_be_a_Successful_Organic_Chemist_(Borys)/13%3A_Techniques/13.01%3A_Gloveboxes
https://en.wikipedia.org/wiki/Air-free_technique
https://www.chemistryviews.org/details/education/2124791/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3.html
https://www.masterorganicchemistry.com/2015/11/13/why-grignard-reagents-react-with-water/
https://www.pitt.edu/~wipf/courses/2450/pdf/Air-sensitive_Techniques.pdf
https://www.jove.com/v/5563/glovebox-operating-procedure-and-use-of-impurity-sensors
https://www.youtube.com/watch?v=kYJ8o-vQJ2g
https://pubs.acs.org/doi/10.1021/acs.organomet.2c00535
https://en.wikipedia.org/wiki/Grignard_reagent
https://www.shaalaa.com/question-bank-solutions/why-is-it-necessary-to-avoid-even-traces-of-moisture-during-the-use-of-grignard-reagent-properties-of-haloalkanes_110603
https://www.scribd.com/document/103004838/Drying-Agents
https://en.wikipedia.org/wiki/Schlenk_line
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/04%3A_Procedural_Theory/4.04%3A_Drying_Agents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques.
White Rose Research Online. [Link]

Grignard Reagents, Organolithium Compounds, and Gilman Reagents. OrgoSolver. [Link]

Development of Techniques for Handling Organometallic Compounds. University of
Washington. [Link]

Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques:
Negishi Cross-Couplings for Trainee Graduate Students. ResearchGate. [Link]

Ashenhurst, J. Formation of Grignard and Organolithium Reagents From Alkyl Halides.
Master Organic Chemistry. [Link]

Advancing Air- and Moisture-Compatible s-Block Organometallic Chemistry Using
Sustainable Solvents. ResearchGate. [Link]

Preparing Anhydrous Reagents and Equipment. Moodle@Units. [Link]
Inert gas purification techniques. Inert. [Link]

Drying Solvents. Chemistry LibreTexts. [Link]

How to dry various solvents. Sciencemadness Discussion Board. [Link]
Frontier, A. Tips & Tricks: Drying Methods. University of Rochester. [Link]

Water opens the door to organolithiums and Grignard reagents: exploring and comparing the
reactivity of highly polar organometallic compounds in unconventional reaction media
towards the synthesis of tetrahydrofurans. National Institutes of Health. [Link]

Grignard and Organolithium Reagents. Chemistry LibreTexts. [Link]
Moisture Indicators — With or without cobalt chloride. ESSLAB. [Link]
The Purification of Inert Gases to High Purity. RD Mathis Company. [Link]

Picking a single grain - purification of nobel gases. novoMOF. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://eprints.whiterose.ac.uk/188616/
https://orgosolver.com/grignard-reagents-organolithium-compounds-and-gilman-reagents/
https://courses.washington.edu/chem55x/552_notes/Air-Free_Techniques.pdf
https://www.researchgate.net/publication/361280766_Safe_Handling_of_Air-Sensitive_Organometallic_Reagents_Using_Schlenk_Line_Techniques_Negishi_Cross-Couplings_for_Trainee_Graduate_Students
https://www.masterorganicchemistry.com/2015/11/09/formation-of-grignard-reagents-from-alkyl-halides/
https://www.researchgate.net/publication/339462214_Advancing_Air-_and_Moisture-Compatible_s-Block_Organometallic_Chemistry_Using_Sustainable_Solvents
https://moodle.units.it/pluginfile.php/476943/mod_resource/content/1/Preparing%20Anhydrous%20Reagents%20and%20Equipment.pdf
https://www.inert.com/blog/inert-gas-purification-techniques-ensuring-purity-and-stability/
https://chem.libretexts.org/Under_Construction/chem.libretexts.org/Sandpit/Chem_231%3A_Organic_Chemistry_Laboratory_I_(Soleymani)/02%3A_Experimental_Techniques/2.05%3A_Drying_Solvents
https://www.sciencemadness.org/whisper/viewthread.php?tid=13309
https://www.sas.rochester.edu/chm/frontier/wp-content/uploads/Tips-Tricks-Drying-Methods.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5022068/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/21%3A_Aldehydes_and_Ketones_I/21.05%3A_Synthesis_of_Aldehydes_and_Ketones/21.5.01%3A_Grignard_and_Organolithium_Reagents
https://www.esslab.com/products/chromatography/gc-hplc-consumables/gas-management/gas-purifiers-and-traps/moisture-indicators/
https://rdmathis.com/wp-content/uploads/2018/11/The-Purification-of-Inert-Gases-to-High-Purity.pdf
https://novomof.com/blog/picking-a-single-grain-purification-of-nobel-gases
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

« Inert gas purification.

o What are the major issues we face in organometallic reactions?. ResearchGate. [Link]
» What Kind of Moisture Indicator Do | Need?. CRS BLOGables. [Link]

o Moisture indicator.

e Main Group Organometallic Compounds. Michigan State University. [Link]

» |s Water a Friend or Foe in Organometallic Chemistry? The Case of Group 13
Organometallic Compounds. ResearchGate. [Link]

o Electron ionization mass spectrometric analysis of air- and moisture-sensitive organometallic
compounds. ResearchGate. [Link]

o Organometallic compound - Stability, Reactivity, Bonding. Britannica. [Link]
» Solved 4) Grignard reactions are particularly sensitive to. Chegg.com. [Link]
e Humidity indicator card. Wikipedia. [Link]

e 23.1: Introduction. Chemistry LibreTexts. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. Chemical Reactivity [www2.chemistry.msu.edu]

3. chem.libretexts.org [chem.libretexts.org]

4. masterorganicchemistry.com [masterorganicchemistry.com]

5. shaalaa.com [shaalaa.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/post/What_are_the_major_issues_we_face_in_organometallic_reactions
https://www.restek.com/en/chromablography/chromablography/what-kind-of-moisture-indicator-do-i-need/
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/orgmetal.htm
https://www.researchgate.net/publication/236125015_Is_Water_a_Friend_or_Foe_in_Organometallic_Chemistry_The_Case_of_Group_13_Organometallic_Compounds
https://www.researchgate.net/publication/259164966_Electron_ionization_mass_spectrometric_analysis_of_air-_and_moisture-sensitive_organometallic_compounds
https://www.britannica.com/science/organometallic-compound/Stability-and-reactivity
https://www.chegg.com/homework-help/questions-and-answers/4-grignard-reactions-particularly-sensitive-water-typically-performed-iner-atmosphere-usin-q29900030
https://en.wikipedia.org/wiki/Humidity_indicator_card
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Introduction_to_Inorganic_Chemistry/23%3A_Organometallic_Compounds/23.01%3A_Introduction
https://www.benchchem.com/product/b1145358?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/post/What-are-the-major-issues-we-face-in-organometallic-reactions
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/orgmetal.htm
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/23%3A_Organometallic_chemistry-_s-Block_and_p-Block_Elements/23.01%3A_Introduction
https://www.masterorganicchemistry.com/2015/11/13/organometallics-are-strong-bases/
https://www.shaalaa.com/question-bank-solutions/why-is-it-necessary-to-avoid-even-traces-of-moisture-during-the-use-of-grignard-reagent_222310
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e 6. chem.libretexts.org [chem.libretexts.org]

e 7. How does water affect Grignard reagents? | Filo [askfilo.com]

e 8. orgosolver.com [orgosolver.com]

¢ 9. moodle2.units.it [moodle2.units.it]

e 10.
o 11.
o 12.
e 13.
o 14
o 15
e 16.
o 17.
e 18.
e 19.
e 20.
o 21.
o 22.
o 23.

scribd.com [scribd.com]

rubingroup.org [rubingroup.org]

Thieme E-Books & E-Journals [thieme-connect.de]
Grignard reagent - Wikipedia [en.wikipedia.org]
masterorganicchemistry.com [masterorganicchemistry.com]
eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
chem.libretexts.org [chem.libretexts.org]

ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Content Not Available [sigmaaldrich.com]

Air-free technique - Wikipedia [en.wikipedia.org]
pubs.acs.org [pubs.acs.org]

chem.libretexts.org [chem.libretexts.org]

Video: Glovebox-Operating Procedure and Use of Impurity Sensors [jove.com]

chemistryviews.org [chemistryviews.org]

¢ To cite this document: BenchChem. [Technical Support Center: Moisture Contamination in
Organometallic Reactions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1145358/docs#technical-support-center-moisture-
contamination-in-organometallic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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